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Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of a

stock solution of K00546 using dimethyl sulfoxide (DMSO). K00546 is a potent inhibitor of

Cyclin-Dependent Kinases 1 (CDK1) and 2 (CDK2), as well as CDC2-like kinase 1 (CLK1) and

CLK3, making it a valuable tool in cancer research and drug development.[1][2][3] Adherence

to the detailed protocols outlined below is crucial for ensuring the accuracy and reproducibility

of experimental results.

Introduction to K00546
K00546 is a small molecule inhibitor with the chemical formula C15H13F2N7O2S2.[1][2] It has

been identified as a highly potent inhibitor of CDK1/cyclin B and CDK2/cyclin A with IC50

values of 0.6 nM and 0.5 nM, respectively.[2][3][4] Additionally, K00546 demonstrates inhibitory

activity against other kinases, including CLK1 (IC50 = 8.9 nM) and CLK3 (IC50 = 29.2 nM).[2]

[3][4] The mechanism of action involves binding to the ATP-binding site of these kinases,

thereby interfering with the cell cycle and potentially inhibiting cancer cell proliferation.[2][5]

Given its role in fundamental cellular processes, K00546 is a compound of significant interest

in oncology and cell biology research.
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The following table summarizes the key quantitative data for K00546:

Property Value Source

CAS Number 443798-47-8 [1][2]

Molecular Formula C15H13F2N7O2S2 [1][2]

Molecular Weight 425.43 g/mol [1]

Solubility in DMSO 100 mg/mL (235.05 mM) [2]

IC50 (CDK1/cyclin B) 0.6 nM [2][3][4]

IC50 (CDK2/cyclin A) 0.5 nM [2][3][4]

IC50 (CLK1) 8.9 nM [2][3][4]

IC50 (CLK3) 29.2 nM [2][3][4]

Experimental Protocols
Materials

K00546 powder (purity >98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)[2]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM K00546 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM K00546 stock solution. Adjust

volumes as needed for different desired concentrations or volumes.
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Equilibrate Reagents: Allow the K00546 powder and DMSO to reach room temperature

before opening to prevent moisture absorption.

Weigh K00546: In a fume hood, carefully weigh out 4.25 mg of K00546 powder using a

calibrated analytical balance and place it into a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

K00546 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If the compound does not fully dissolve, sonicate the solution in an ultrasonic

bath for 5-10 minutes.[2] Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.[3]

Storage: Store the stock solution aliquots at -20°C for long-term storage (up to 1 year) or at

4°C for short-term storage (days to weeks).[1][3] For storage periods extending up to two

years, -80°C is recommended.[3]

Preparation of Working Solutions
For cell culture experiments, the DMSO stock solution must be further diluted in the appropriate

cell culture medium to the desired final concentration. It is critical to ensure that the final

concentration of DMSO in the culture medium does not exceed a level that affects cell viability

(typically <0.5%).

Thaw Stock Solution: Thaw a single aliquot of the K00546 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentration. For example, to prepare a 10 µM working solution from a 10

mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of

cell culture medium).

Mix Thoroughly: Gently mix the working solution by pipetting up and down before adding it to

the cells.
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Use Immediately: It is recommended to use the freshly prepared working solution

immediately.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the CDK signaling pathway targeted by K00546 and the

experimental workflow for preparing the stock solution.

Caption: K00546 inhibits CDK complexes, blocking cell cycle progression.
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Start: Equilibrate Reagents

Weigh 4.25 mg K00546

Add 1 mL DMSO

Vortex/Sonicate to Dissolve

Visually Inspect for Complete Dissolution

  Not Dissolved

Aliquot into Single-Use Tubes

  Dissolved

Store at -20°C or -80°C

End: 10 mM Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM K00546 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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